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Compound of Interest

Compound Name: (R)-Isopropylideneglyceraldehyde

Cat. No.: B8333386

(R)-Isopropylideneglyceraldehyde, also known as (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-
carboxaldehyde or D-Glyceraldehyde acetonide, is a pivotal chiral synthon in modern organic
chemistry. Its value lies in its trifunctional nature, possessing a protected diol, a reactive
aldehyde, and a defined stereocenter. This unique combination makes it an invaluable starting
material for the stereoselective synthesis of a wide array of complex, biologically active
molecules. This guide provides a comprehensive overview of its commercial availability,
synthesis, and critical applications for researchers and professionals in drug development.

Commercial Availability and Procurement

(R)-Isopropylideneglyceraldehyde is readily available from several major chemical suppliers,
typically offered in various purities and formulations to suit different research and development
needs. The compound is often sold as a neat liquid or as a solution, commonly in
dichloromethane, to enhance stability.

Table 1: Prominent Commercial Suppliers of (R)-Isopropylideneglyceraldehyde
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Supplier Product Name CAS Number Purity/Formulation
Thermo Fisher 2,3-O-Isopropylidene- 50% wiw in
S 15186-48-8 _
Scientific (Alfa Aesar) D-glyceraldehyde dichloromethane[1][2]
: : (S)-(+)-1,2-
Sigma-Aldrich 22323-82-6 98%[3]

Isopropylideneglycerol

(S)-(+)-2,2-Dimethyl-

TCI Chemicals 1,3-dioxolane-4- 22323-82-6 >98.0%
methanol
. (R)-
SynThink Research ) .
) Isopropylideneglyceral  15186-48-8 Not specified[4]
Chemicals
dehyde
) 2,3-O-Isopropylidene- >95% in 50% DCM
CD BioGlyco 22323-80-4 )
L-glyceraldehyde solution[5]

*Note: Some suppliers list the related alcohol, (S)-(+)-1,2-Isopropylideneglycerol (CAS 22323-
82-6), which can be oxidized to the target aldehyde. It is crucial to verify the exact compound
being purchased. **Note: The (S)-enantiomer is also commercially available and serves as a
key starting material for L-series sugar derivatives.

The commercial availability of this reagent is underpinned by well-established synthetic routes,
making it a cost-effective choice for both small-scale research and large-scale manufacturing
campaigns.

Synthesis and Manufacturing: From D-Mannitol to a
Chiral Aldehyde

The most common and economically viable synthesis of (R)-Isopropylideneglyceraldehyde
begins with the readily available and inexpensive sugar alcohol, D-mannitol.[6] This multi-step
process leverages classical organic reactions to achieve the desired chiral aldehyde.

The overall synthetic pathway can be visualized as follows:
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Caption: Synthetic pathway from D-Mannitol to (R)-Isopropylideneglyceraldehyde.

Detailed Synthetic Protocol

This protocol is a synthesized representation based on established literature procedures.[6]
Step 1: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

e Reaction Setup: To a stirred solution of dry acetone, add anhydrous zinc chloride.

o Addition of D-Mannitol: Slowly add D-mannitol to the acetone-zinc chloride mixture.

e Reaction: Stir the mixture at room temperature for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).
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o Workup: Filter to remove any unreacted D-mannitol. The filtrate is then added to a cold
agueous solution of potassium carbonate to neutralize the acid and quench the reaction.

« Isolation: The product, 1,2:5,6-Di-O-isopropylidene-D-mannitol, will precipitate. It can be
collected by filtration, washed with cold water and a small amount of acetone, and then dried
under vacuum.

Step 2: Oxidative Cleavage to (R)-Isopropylideneglyceraldehyde

» Reaction Setup: Dissolve the diacetone mannitol from Step 1 in an appropriate organic
solvent, such as dichloromethane or toluene.

e Oxidizing Agent: Slowly add lead tetraacetate or sodium periodate to the solution at a
controlled temperature (typically around 0°C). This step is highly exothermic and requires
careful monitoring.

o Reaction: Stir the reaction mixture until the starting material is consumed (monitored by
TLC).

o Workup: The workup procedure is critical to remove the oxidant byproducts. For lead
tetraacetate, this involves filtration and washing. For periodate, an aqueous workup is
typically employed.

 Purification: The crude (R)-Isopropylideneglyceraldehyde is often purified by distillation
under reduced pressure.

Causality in Experimental Choices:

o Choice of Protecting Group: The isopropylidene group (acetonide) is chosen for its ease of
installation and removal, and its ability to protect the cis-diols present in the intermediate.

o Oxidizing Agent: Lead tetraacetate and sodium periodate are effective reagents for the
oxidative cleavage of vicinal diols, a key transformation in this synthesis. The choice
between them often depends on scale, cost, and waste disposal considerations.

Core Applications in Drug Development
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(R)-Isopropylideneglyceraldehyde is a cornerstone in the synthesis of numerous
pharmaceuticals due to its ability to introduce chirality in a controlled manner.

Case Study: Intermediate for Gemcitabine

(R)-Isopropylideneglyceraldehyde serves as a crucial intermediate in the synthesis of
Gemcitabine, a chemotherapy medication used to treat various cancers, including pancreatic
and non-small cell lung cancer.[7] Its role is to provide the chiral backbone for the ribose-like
sugar moiety of this nucleoside analog.

Synthesis of Macrolide Antibiotic Fragments

The stereocenters present in (R)-Isopropylideneglyceraldehyde make it an ideal starting
material for the synthesis of fragments of complex natural products like erythronolide B, the
aglycone core of the erythromycin antibiotics.[8]

The general workflow for utilizing (R)-Isopropylideneglyceraldehyde in synthesis is depicted
below:
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Caption: General synthetic workflow using (R)-Isopropylideneglyceraldehyde.

Quality Control, Storage, and Handling

Purity Assessment: The purity of (R)-Isopropylideneglyceraldehyde is typically assessed by:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and
identify any impurities.

o Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To
determine the enantiomeric purity (ee%).
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Storage and Stability: While historically there have been concerns about the stability of (R)-
Isopropylideneglyceraldehyde, studies have shown that it can be stored for extended periods
(up to three years) without significant degradation or loss of enantiomeric purity when kept
under appropriate conditions.[6][9]

Recommended Storage:
o Temperature: Store in a cool place, typically at 2-8°C.

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation
of the aldehyde.

o Container: Keep in a tightly sealed container to prevent exposure to moisture and air.

Conclusion

(R)-Isopropylideneglyceraldehyde remains a highly relevant and commercially accessible
chiral building block for the pharmaceutical and fine chemical industries. Its well-established
synthesis from D-mannitol ensures a reliable supply chain. For researchers and drug
development professionals, a thorough understanding of its procurement, synthesis, and
handling is essential for its effective application in the creation of novel, stereochemically
defined therapeutic agents. Its continued use in both academic research and industrial
manufacturing underscores its importance as a versatile tool in stereoselective organic
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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